Cas no 1424704-32-4 (N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide)

• Product Name: N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide
• CAS No: 1424704-32-4
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 5452177
• PubChem ID: 75362936
• Update Time: 2025-10-30

N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1424704-32-4
• Z2865998521
• N-[4-(hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethene-1-sulfonamide
• EN300-26578613
• N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide

• Inchi： 1S/C16H23NO3S/c1-17(16-9-7-15(13-18)8-10-16)21(19,20)12-11-14-5-3-2-4-6-14/h2-6,11-12,15-16,18H,7-10,13H2,1H3
• InChI Key： XUKOQIIYFJYHAR-UHFFFAOYSA-N
• SMILES： C(S(N(C1CCC(CO)CC1)C)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.2±47.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide

N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1424704-32-4, known as N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide, is a sophisticated organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclohexyl group with a hydroxymethyl substituent, a methyl group, and a sulfonamide moiety attached to a phenylethene unit. The sulfonamide group is particularly significant, as it often plays a crucial role in biological and chemical interactions.

Recent studies have highlighted the potential of N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide in various applications, including drug delivery systems and advanced materials synthesis. The cyclohexyl group provides structural rigidity, while the hydroxymethyl substituent introduces hydrophilic properties, enhancing solubility in polar solvents. This combination makes the compound suitable for use in aqueous environments, such as in pharmaceutical formulations or as a precursor in polymer chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the hydroxymethyl group is achieved through nucleophilic substitution or oxidation reactions, depending on the starting material. Subsequent steps involve coupling reactions to attach the sulfonamide group and the phenylethene unit, ensuring precise control over the molecular architecture.

One of the most promising areas of research involving N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide is its application in drug delivery systems. The sulfonamide group can act as a bioisostere, potentially replacing other functional groups in bioactive molecules without altering their pharmacological activity significantly. This property makes it an attractive candidate for medicinal chemists seeking to optimize drug candidates for better absorption and efficacy.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The phenylethene unit contributes aromatic stability, while the cyclohexyl group provides mechanical strength. These properties make it an ideal candidate for use in polymeric materials or as a building block in supramolecular chemistry.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide with unprecedented accuracy. These studies have revealed that the molecule exhibits unique electronic characteristics, including high electron-withdrawing ability due to the sulfonamide group and aromatic stabilization from the phenylethene unit.

The hydroxymethyl substituent also plays a critical role in determining the compound's reactivity and selectivity in various chemical reactions. For instance, it can act as a hydrogen bond donor or acceptor, influencing intermolecular interactions and reaction pathways.

Furthermore, the compound's stereochemistry has been explored in recent studies, with researchers investigating how different configurations of the cyclohexane ring affect its physical and chemical properties. This research has implications for asymmetric synthesis and enantioselective catalysis.

In conclusion, N-[4-(Hydroxymethyl)cyclohexyl]-N-methyl-2-phenylethenesulfonamide (CAS No. 1424704-32-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science.